3-[4-(1H-Imidazol-1-ylcarbonyl)benzyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[[4-(imidazole-1-carbonyl)phenyl]methyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C18H18N4O4/c23-15(21-8-7-19-12-21)14-3-1-13(2-4-14)11-22-16(24)18(20-17(22)25)5-9-26-10-6-18/h1-4,7-8,12H,5-6,9-11H2,(H,20,25)
• InChI Key: YWCCLKFDECSBSE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)C(=O)N4C=CN=C4
• Molecular Formula: C18H18N4O4
• Molecular Weight: 354.4 g/mol

Description

This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of this compound is complex, with an imidazole ring attached to a benzyl group, which is further attached to a diazaspirodecane dione structure. Molecular docking analysis suggests that the benzyl groups of a similar compound are inserted into the bottom of a deep hydrophobic pocket and form T-shaped π–π interactions.

Scientific Research Applications

Antifungal Applications

Imidazole derivatives, such as the compound , have been shown to possess strong antifungal properties. . This application is crucial in the medical field, especially for immunocompromised patients who are at a higher risk of developing severe respiratory diseases.

Anti-Tubercular Activity

. The compound’s potential to act as a therapeutic agent in combating tuberculosis, a major global health concern, is a significant area of research.

Biotechnology: Migraine Treatment

. Rimegepant is used to prevent and treat the symptoms of migraine headaches, indicating the compound’s role in the development of neurological disorder treatments.

Agriculture: Plant Pathogen Control

The antifungal properties of imidazole derivatives can be harnessed in agriculture to control plant pathogens. .

Material Science: Heterocyclic Building Blocks

Imidazole derivatives are valuable in material science as heterocyclic building blocks. .

Pharmaceutical Synthesis

The compound’s structure, featuring both imidazole and spirodione moieties, makes it a candidate for the synthesis of various pharmaceuticals. .

Mechanism of Action

Target of Action

The primary target of the compound “3-[4-(1H-Imidazol-1-ylcarbonyl)benzyl]-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione” is currently unknown . It is known that imidazole-containing compounds have a broad range of biological activities and are used in a variety of applications .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of pathways due to their broad range of biological activities .

Pharmacokinetics

The impact of these properties on the compound’s bioavailability is therefore unknown .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Action Environment